Cas no 1804092-60-1 (7-Cyano-1H-benzimidazole-6-acetonitrile)

• Product Name: 7-Cyano-1H-benzimidazole-6-acetonitrile
• CAS No: 1804092-60-1
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 4825434
• Update Time: 2025-05-22

7-Cyano-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Cyano-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C10H6N4/c11-4-3-7-1-2-9-10(8(7)5-12)14-6-13-9/h1-2,6H,3H2,(H,13,14)
• InChI Key： YRLKPOBLSKAFPH-UHFFFAOYSA-N
• SMILES： N1C=NC2C(C#N)=C(CC#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 0.9
• Topological Polar Surface Area: 76.3

Additional information on 7-Cyano-1H-benzimidazole-6-acetonitrile

Recent Advances in the Study of 7-Cyano-1H-benzimidazole-6-acetonitrile (CAS: 1804092-60-1) in Chemical Biology and Pharmaceutical Research

The compound 7-Cyano-1H-benzimidazole-6-acetonitrile (CAS: 1804092-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is based on a comprehensive review of recent academic literature, patent filings, and industry reports.

Recent studies have highlighted the versatility of 7-Cyano-1H-benzimidazole-6-acetonitrile as a key intermediate in the synthesis of various biologically active molecules. Its benzimidazole core, coupled with the cyano and acetonitrile functional groups, makes it a valuable scaffold for the development of novel kinase inhibitors and other targeted therapies. Researchers have explored its potential in modulating specific signaling pathways implicated in cancer, inflammation, and infectious diseases, with promising preliminary results.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Cyano-1H-benzimidazole-6-acetonitrile exhibit potent inhibitory activity against certain tyrosine kinases, which are critical targets in oncology. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, paving the way for further preclinical development.

In addition to its role in kinase inhibition, 7-Cyano-1H-benzimidazole-6-acetonitrile has shown potential as a building block for the synthesis of antimicrobial agents. Recent research has identified its efficacy against drug-resistant bacterial strains, particularly in combination with other pharmacophores. This finding is particularly relevant in the context of the growing global threat of antimicrobial resistance (AMR) and the urgent need for new therapeutic options.

The compound's synthetic accessibility and scalability have also been subjects of recent investigation. A 2024 patent application describes an improved synthetic route for 7-Cyano-1H-benzimidazole-6-acetonitrile, which enhances yield and purity while reducing production costs. This development is expected to facilitate its broader adoption in both academic and industrial settings, enabling more extensive exploration of its pharmacological properties.

Despite these promising developments, challenges remain in the optimization of 7-Cyano-1H-benzimidazole-6-acetonitrile-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research efforts are focused on addressing these limitations through structural modifications and formulation strategies, with the ultimate goal of advancing these molecules into clinical trials.

In conclusion, 7-Cyano-1H-benzimidazole-6-acetonitrile (CAS: 1804092-60-1) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. The recent progress in understanding its biological activities and improving its synthetic accessibility underscores its potential as a valuable tool in drug discovery. Future research directions may include exploring its applications in other disease areas, optimizing its pharmacokinetic properties, and investigating potential combination therapies.